Cas no 1805513-60-3 (Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate
• CAS No: 1805513-60-3
• MF: C₁₁H₁₂F₂INO₃
• MW: 371.119162559509
• CID: 4891265
• Update Time: 2025-10-19

Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate

• Inchi： 1S/C11H12F2INO3/c1-3-18-8(16)4-7-10(17-2)9(14)6(5-15-7)11(12)13/h5,11H,3-4H2,1-2H3
• InChI Key： FIVCKAVFUOMJFG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=CN=C(C=1OC)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate

Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate

Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate (CAS No: 1805513-60-3) is a highly specialized organic compound with significant potential in the field of drug discovery and biological research. This compound belongs to the class of pyridine derivatives, which have been extensively studied due to their versatile applications in medicinal chemistry and biochemical studies. The structure of this compound is characterized by a pyridine ring substituted with an ethyl acetate group at position 2, a difluoromethyl group at position 5, an iodo group at position 4, and a methoxy group at position 3. These substituents contribute to its unique chemical properties and biological activity.

The synthesis of Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate involves a series of carefully designed reactions, including nucleophilic substitution, acetylation, and iodination. Recent advancements in organic synthesis techniques have enabled the efficient preparation of this compound with high purity and yield. The presence of the difluoromethyl group introduces electronic effects that enhance the compound's reactivity towards various biochemical pathways, making it a promising candidate for targeted drug delivery systems.

In terms of biological activity, Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate has shown remarkable potential in inhibiting key enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. The iodo group plays a critical role in modulating the compound's pharmacokinetic properties, ensuring optimal absorption and distribution within the body. Furthermore, the methoxy group enhances the compound's solubility in biological fluids, which is essential for its efficacy as a therapeutic agent.

Recent studies have also explored the use of this compound in antimicrobial research. Its ability to disrupt bacterial cell membranes has been attributed to the synergistic effects of its substituents. The ethyl acetate group contributes to lipid solubility, while the difluoromethyl group enhances membrane permeability. These properties make Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate a strong candidate for developing novel antibiotics against multidrug-resistant bacterial strains.

The structural uniqueness of this compound also makes it an ideal substrate for studying bioisosterism and molecular recognition processes. Researchers have utilized it as a model compound to investigate how subtle changes in substituent patterns can influence binding affinity and selectivity towards specific biological targets. Such studies are pivotal for designing more effective drugs with reduced side effects.

In conclusion, Ethyl 5-(difluoromethyl)-4-iodo-3-methoxypyridine-2-acetate (CAS No: 1805513-60-3) stands out as a versatile and valuable compound in contemporary chemical research. Its intricate structure and diverse functional groups endow it with exceptional chemical and biological properties, making it a cornerstone in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.